Cas no 440330-59-6 (4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-(thiophen-2-yl)methylbenzamide)

4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-(thiophen-2-yl)methylbenzamide structure
440330-59-6 structure
Product Name:4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-(thiophen-2-yl)methylbenzamide
CAS No:440330-59-6
MF:C20H16N4O2S
MW:376.431642532349
CID:6201055
PubChem ID:22589918
Update Time:2024-01-06

4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-(thiophen-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-(thiophen-2-yl)methylbenzamide
    • SR-01000565172
    • 440330-59-6
    • F0916-6767
    • 4-[(4-oxo-1,2,3-benzotriazin-3-yl)methyl]-N-(thiophen-2-ylmethyl)benzamide
    • AKOS025283599
    • Oprea1_232844
    • 4-((4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl)-N-(thiophen-2-ylmethyl)benzamide
    • SR-01000565172-1
    • 4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide
    • Inchi: 1S/C20H16N4O2S/c25-19(21-12-16-4-3-11-27-16)15-9-7-14(8-10-15)13-24-20(26)17-5-1-2-6-18(17)22-23-24/h1-11H,12-13H2,(H,21,25)
    • InChI Key: MXLAAFQOCZSEFB-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CNC(C1C=CC(=CC=1)CN1C(C2C=CC=CC=2N=N1)=O)=O

Computed Properties

  • Exact Mass: 376.09939694g/mol
  • Monoisotopic Mass: 376.09939694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 576
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 102Ų

4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-(thiophen-2-yl)methylbenzamide Pricemore >>

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